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Compound of Interest

Compound Name:
2-Hydroxy-4-(methylthio)butyric

acid

Cat. No.: B1670297 Get Quote

For Immediate Reference: In case of accidental exposure, consult the Safety Data Sheet (SDS)

and seek immediate medical attention. Emergency contact information should be readily

available in your laboratory's safety plan.

This document provides a comprehensive guide to the proper disposal procedures for 2-
Hydroxy-4-(methylthio)butyric acid (HMTBA), a compound commonly used as a methionine

supplement in animal feed.[1][2] Adherence to these protocols is critical to ensure the safety of

laboratory personnel and to minimize environmental impact.

Immediate Safety and Handling Precautions
Before handling HMTBA, it is imperative to be familiar with its potential hazards. HMTBA is

classified as causing skin irritation (H315), serious eye damage (H318), and being harmful to

aquatic life with long-lasting effects (H412).[3][4]

Personal Protective Equipment (PPE):

A summary of required PPE for handling HMTBA is provided in the table below.
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Protection Type Specification Rationale

Eye Protection
Safety goggles with side-

shields or a face shield.[3][5]

To prevent serious eye

damage from splashes or

aerosols.

Hand Protection

Impervious chemical-resistant

gloves (e.g., nitrile rubber).[3]

[5]

To prevent skin contact and

irritation.

Skin and Body Protection
Laboratory coat or impervious

clothing.[3]

To protect against skin

exposure.

Respiratory Protection

Use in a well-ventilated area. If

dust or aerosols are

generated, use a NIOSH (US)

or CEN (EU) approved

respirator.[6]

To prevent inhalation of

vapors, mists, or dust.

In Case of Accidental Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing and seek immediate medical attention.[3][7]

Skin Contact: Immediately remove all contaminated clothing. Wash skin with soap and plenty

of water.[6] If skin irritation occurs, seek medical advice.[7]

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. If not breathing, give artificial respiration. Seek medical attention.[6]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Call a physician immediately.[3][6]

Step-by-Step Disposal Protocol
The primary method for the disposal of 2-Hydroxy-4-(methylthio)butyric acid is through a

licensed professional waste disposal service.[5][6] Incineration in a chemical incinerator
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equipped with an afterburner and scrubber is a recommended method.[6]

Experimental Protocol for Laboratory-Scale Waste Disposal:

Segregation of Waste:

Collect all waste containing HMTBA, including unused product, contaminated solutions,

and disposable labware (e.g., pipette tips, gloves), in a dedicated, clearly labeled, and

sealed container.

The container should be made of a material compatible with the chemical and stored in a

cool, dry, and well-ventilated area, away from incompatible materials.[8]

Container Labeling:

Label the waste container with "Hazardous Waste," the full chemical name "2-Hydroxy-4-
(methylthio)butyric acid," the CAS number (583-91-5), and the appropriate hazard

pictograms (Corrosion, Irritant).[2]

Accidental Spill Management:

In the event of a spill, evacuate personnel from the immediate area.[6]

Ensure adequate ventilation.[6]

Wear the appropriate PPE as outlined in the table above.

For liquid spills, absorb with an inert, non-combustible material such as sand, earth, or

vermiculite.[3] Do not use combustible materials like sawdust.

For solid spills, carefully sweep or scoop up the material to avoid creating dust and place it

into the designated hazardous waste container.[6]

Clean the spill area thoroughly with a suitable decontamination solution and dispose of the

cleaning materials as hazardous waste.

Arranging for Disposal:
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Contact your institution's Environmental Health and Safety (EHS) office or a licensed

chemical waste disposal company to arrange for pickup and disposal.

Provide the waste disposal company with a copy of the Safety Data Sheet (SDS) for

HMTBA.

Do not dispose of HMTBA down the drain, as it is harmful to aquatic life.[3][9]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 2-Hydroxy-4-
(methylthio)butyric acid.
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Caption: Workflow for the safe disposal of 2-Hydroxy-4-(methylthio)butyric acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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